Cas no 908564-54-5 (Phenol, 2-[2-amino-6-(4-fluorophenyl)-4-pyrimidinyl]-)
908564-54-5 structure
Product Name:Phenol, 2-[2-amino-6-(4-fluorophenyl)-4-pyrimidinyl]-
CAS No:908564-54-5
MF:C16H12FN3O
MW:281.284386634827
CID:749630
PubChem ID:135771906
Update Time:2025-04-19
Phenol, 2-[2-amino-6-(4-fluorophenyl)-4-pyrimidinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-[2-amino-6-(4-fluorophenyl)-4-pyrimidinyl]-
- 6-[2-amino-4-(4-fluorophenyl)-1H-pyrimidin-6-ylidene]cyclohexa-2,4-dien-1-one
- DTXSID30842152
- 2-[2-amino-6-(4-fluorophenyl)pyrimidin-4-yl]phenol
- 6-[2-Amino-6-(4-fluorophenyl)pyrimidin-4(3H)-ylidene]cyclohexa-2,4-dien-1-one
- 908564-54-5
- CHEMBL2262447
- 2-[2-Amino-6-(4-fluorophenyl)-pyrimidin-4-yl]-phenol
- 2-(2-Amino-6-(4-fluorophenyl)pyrimidin-4-yl)phenol
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- Inchi: 1S/C16H12FN3O/c17-11-7-5-10(6-8-11)13-9-14(20-16(18)19-13)12-3-1-2-4-15(12)21/h1-9,21H,(H2,18,19,20)
- InChI Key: UYDFACMBNPDCNB-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=CC(C2C=CC=CC=2O)=NC(N)=N1
Computed Properties
- Exact Mass: 281.09644018g/mol
- Monoisotopic Mass: 281.09644018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 72Ų
Phenol, 2-[2-amino-6-(4-fluorophenyl)-4-pyrimidinyl]- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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